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Compound of Interest

Compound Name: 4-Chloro-2-fluoropyrimidine

Cat. No.: B1296944 Get Quote

This guide provides essential physicochemical data for 4-Chloro-2-fluoropyrimidine, a key

intermediate in pharmaceutical and materials science research. The information is presented to

support researchers, scientists, and drug development professionals in their experimental

design and synthesis endeavors.

Physicochemical Properties
The fundamental molecular properties of 4-Chloro-2-fluoropyrimidine are summarized in the

table below. These values are critical for stoichiometric calculations, analytical characterization,

and process development.

Property Value

Chemical Formula C4H2ClFN2[1]

Molecular Weight 132.52 g/mol [1]

CAS Number 51422-00-5[1][2]

Logical Relationship of Molecular Identifiers
The following diagram illustrates the relationship between the common name of the compound

and its fundamental molecular identifiers. This visualization clarifies how the chemical name

corresponds to a unique chemical formula, which in turn defines its precise molecular weight.
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Relationship of Molecular Identifiers

4-Chloro-2-fluoropyrimidine

Chemical Formula
C4H2ClFN2

is defined by

Molecular Weight
132.52 g/mol

results in
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Molecular identifiers for 4-Chloro-2-fluoropyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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